Cas no 2114114-08-6 (Ethyl 2-fluoro-4-methoxy-5-methylbenzoate)

• Product Name: Ethyl 2-fluoro-4-methoxy-5-methylbenzoate
• CAS No: 2114114-08-6
• MF: C₁₁H₁₃FO₃
• MW: 212.22
• CID: 5080112
• PubChem ID: 164891920
• Update Time: 2025-06-30

Ethyl 2-fluoro-4-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-methoxy-5-methylbenzoate

• Inchi： 1S/C11H13FO3/c1-4-15-11(13)8-5-7(2)10(14-3)6-9(8)12/h5-6H,4H2,1-3H3
• InChI Key： XBEXAYBKHKQUFP-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C(OC)=CC=1F)(=O)OCC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 2-fluoro-4-methoxy-5-methylbenzoate

Ethyl 2-fluoro-4-methoxy-5-methylbenzoate (CAS No. 2114114-08-6): An Overview of Its Properties and Applications

Ethyl 2-fluoro-4-methoxy-5-methylbenzoate (CAS No. 2114114-08-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluorine atom, methoxy group, and methyl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 2-fluoro-4-methoxy-5-methylbenzoate is C₁₂H₁₃FO₃, and it has a molecular weight of approximately 230.23 g/mol. The presence of the fluorine atom imparts significant electronic effects, enhancing the compound's stability and reactivity in various chemical reactions. The methoxy group, on the other hand, provides additional electron-donating properties, which can influence the compound's solubility and reactivity in different solvents.

In the context of pharmaceutical research, Ethyl 2-fluoro-4-methoxy-5-methylbenzoate has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of anti-inflammatory agents and antimicrobial compounds. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for further drug development.

Beyond pharmaceutical applications, Ethyl 2-fluoro-4-methoxy-5-methylbenzoate has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research in this area has focused on developing polymers and coatings with enhanced thermal stability and mechanical strength. A notable example is the use of this compound as a monomer in the synthesis of fluorinated polymers, which are known for their excellent chemical resistance and low surface energy.

The synthetic route to Ethyl 2-fluoro-4-methoxy-5-methylbenzoate involves several well-established chemical transformations. One common method involves the esterification of 2-fluoro-4-methoxy-5-methylbenzoic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds with high yield and purity, making it a preferred choice for large-scale production.

In terms of safety and handling, Ethyl 2-fluoro-4-methoxy-5-methylbenzoate is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

The environmental impact of Ethyl 2-fluoro-4-methoxy-5-methylbenzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and minimize any potential environmental impact. This includes proper waste management and adherence to local regulations governing the use and disposal of organic compounds.

In conclusion, Ethyl 2-fluoro-4-methoxy-5-methylbenzoate (CAS No. 2114114-08-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.